Cas no 41665-67-2 ( )

  structure
  structure
Product Name: 
CAS No:41665-67-2
MF:C14H16N2O4S4
MW:404.54783821106
CID:927246
PubChem ID:263095
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[(5-ethoxycarbonyl-4-methyl-1,3-thiazol-2-yl)disulfanyl]-4-methyl-1,3-thiazole-5-carboxylate
    • 4,4'-Dimethyl-2,2'-disulfandiyl-bis-thiazol-5-carbonsaeure-diaethylester
    • 4,4'-dimethyl-2,2'-disulfanediyl-bis-thiazole-5-carboxylic acid diethyl ester
    • AC1L68XR
    • AC1Q64V9
    • AR-1I4377
    • CTK4I5099
    • diethyl 2,2'-disulfanediylbis(4-methyl-1,3-thiazole-5-carboxylate)
    • NSC97416
    • 2,2'-Dithiobis(5-carbethoxy-4-methylthiazole)
    • NSC 97416
    • DTXSID00961889
    • 41665-67-2
    • ethyl 2-[(5-ethoxycarbonyl-4-methyl-thiazol-2-yl)disulfanyl]-4-methyl-thiazole-5-carboxylate
    • 5-Thiazolecarboxylic acid, 2,2'-dithiobis[4-methyl-, diethyl ester
    • UNII-UQW7QDY3H8
    • NSC-97416
    • UQW7QDY3H8
    • 5-Thiazolecarboxylic acid, 2,2'-dithiobis(4-methyl-, diethyl ester
    •  
    • Inchi: 1S/C14H16N2O4S4/c1-5-19-11(17)9-7(3)15-13(21-9)23-24-14-16-8(4)10(22-14)12(18)20-6-2/h5-6H2,1-4H3
    • InChI Key: WCFZLLPLAJBZPM-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=C1C(=O)OCC)SSC1=NC(C)=C(C(=O)OCC)S1

Computed Properties

  • Exact Mass: 403.99948
  • Monoisotopic Mass: 403.99929169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 186Ų

Experimental Properties

  • PSA: 78.38
  • LogP: 4.36920
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